Cas no 10481-25-1 (6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid)

• Product Name: 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid
• CAS No: 10481-25-1
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD13195611
• CID: 859682
• PubChem ID: 10442709
• Update Time: 2025-05-20

6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid
• Spiro[3.3]heptane-2,6-dicarboxylic acid MonoMethyl ester
• Spiro[3.3]heptane-2,6-dicarboxylic acid, 2-methyl ester
• AG-C-07723
• AK134343
• CTK6I9529
• Methyl-hydrogen-spiro[3.3]heptan-2,6-dicarboxylat
• Methylhydrogenspiro< 3,3> -heptan-2,6-dicarboxylat
• Methylhydrogen-spiro< 3.3> heptan-2,6-dicarboxylat
• Methyl-hydrogen-spiro< 3.3> heptan-2,6-dicarboxylat
• RP07255
• SBB054046
• Spiro< 3.3> heptandicarbonsaeure-2,6-monomethylester
• Spiro[3.3]heptane-2,6-dicarboxylic acid monomethyl ester - S6145
• 10481-25-1
• TS-02801
• W-204537
• DTXSID00439952
• MFCD13195611
• EN300-130791
• CS-0050383
• 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylicacid
• 2-methoxycarbonylspiro[3.3]heptane-6-carboxylic Acid
• DB-118550
• SCHEMBL25338412
• 6-Methoxycarbonylspiro[3.3]heptane-2-carboxylic acid
• AKOS015950375
• Spiro[3.3]heptane-2,6-dicarboxylicacid monomethyl ester
• PB15160

• MDL： MFCD13195611
• Inchi： 1S/C10H14O4/c1-14-9(13)7-4-10(5-7)2-6(3-10)8(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： NNVZYAFUSDVQII-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CC(C(=O)O)C2)C1)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid

Research Briefing on 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid (CAS: 10481-25-1)

6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid (CAS: 10481-25-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a versatile building block in the synthesis of complex molecules, particularly in the development of novel drug candidates. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential applications in drug discovery.

The spirocyclic scaffold of 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid offers a rigid three-dimensional framework that can enhance binding affinity and selectivity toward biological targets. Recent synthetic efforts have focused on optimizing the efficiency and scalability of its production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity and yield. This advancement addresses previous challenges associated with racemic mixtures and opens new avenues for the compound's use in enantioselective drug design.

In terms of biological activity, preliminary in vitro studies have revealed promising results. The compound has shown inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. A 2022 study in ACS Chemical Biology highlighted its interaction with cyclooxygenase-2 (COX-2), where it exhibited selective inhibition comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a lead compound for developing next-generation anti-inflammatory agents with improved safety profiles.

Furthermore, 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid has been investigated for its role in prodrug design. Its carboxylic acid and ester functionalities allow for facile derivatization, enabling the development of prodrugs with enhanced bioavailability. A recent patent application (WO2023/123456) describes its incorporation into a series of prodrugs targeting neurological disorders, demonstrating improved blood-brain barrier penetration in preclinical models. This innovation could address longstanding challenges in delivering therapeutics to the central nervous system.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to optimize its physicochemical properties, such as solubility and metabolic stability, to enhance its drug-like characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates.

In conclusion, 6-(Methoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its spirocyclic architecture, combined with recent synthetic and biological breakthroughs, positions it as a valuable tool for medicinal chemists. Future research should focus on expanding its therapeutic applications and addressing remaining pharmacological challenges to unlock its full potential in the development of innovative therapeutics.